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Compound of Interest

Compound Name: Physagulide J

Cat. No.: B15596582

Note to the Reader: Extensive literature searches for "Physagulide J" did not yield specific
data regarding its effects on in vitro apoptosis. The available scientific literature predominantly
focuses on other members of the physagulide family, such as Physagulide P and Physagulide
Q. This document provides a detailed overview of the apoptosis-inducing effects of
Physagulide P as a representative example of this class of compounds, with the understanding
that this information serves as a proxy due to the absence of specific data for Physagulide J.

Introduction to Physagulide P

Physagulide P is a naturally occurring withanolide isolated from Physalis angulata L.[1][2]. It
has demonstrated potent anti-proliferative and pro-apoptotic activity in various cancer cell lines,
particularly in triple-negative breast cancer[1][2][3]. This document outlines the key
mechanisms, experimental data, and protocols associated with Physagulide P-induced
apoptosis in vitro.

Mechanism of Action

Physagulide P induces apoptosis through a signaling cascade initiated by the generation of
reactive oxygen species (ROS). The accumulation of ROS leads to the activation of the c-Jun
N-terminal kinase (JNK) signaling pathway. This, in turn, modulates the expression of
apoptosis-related proteins, resulting in the activation of the intrinsic apoptotic pathway.[1]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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